Cas no 692737-26-1 (4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine
• CAS No: 692737-26-1
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 5690611
• PubChem ID: 3385206
• Update Time: 2025-10-30

4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS005102616
• 8R-1324
• SCHEMBL14104139
• 692737-26-1
• 4-chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine
• Thieno[3,2-d]pyrimidine, 4-chloro-2-(4-methylphenyl)-
• 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine

• Inchi： 1S/C13H9ClN2S/c1-8-2-4-9(5-3-8)13-15-10-6-7-17-11(10)12(14)16-13/h2-7H,1H3
• InChI Key： GCCRMGFATBGECH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CS2)N=C(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 260.0174972g/mol
• Monoisotopic Mass: 260.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• pka: 0.45±0.40(Predicted)

Additional information on 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine

4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine (CAS No. 692737-26-1): A Comprehensive Overview

4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine, identified by its CAS number 692737-26-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its promising biological activities. This compound belongs to the thienopyrimidine class, a structural motif known for its versatility in drug design and development. The presence of a chlorine substituent at the 4-position and a methylphenyl group at the 2-position enhances its potential as a lead compound for further medicinal chemistry investigations.

The structural framework of 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine combines the aromatic properties of thiophene with the pyrimidine ring, creating a scaffold that can interact with various biological targets. This dual functionality makes it an attractive candidate for developing novel therapeutic agents. The compound's unique structure has been the focus of several studies aimed at exploring its pharmacological properties and potential applications in treating various diseases.

In recent years, there has been a growing interest in thienopyrimidine derivatives due to their demonstrated efficacy in preclinical models. Research has shown that these compounds exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of atoms in 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine contributes to its ability to modulate key cellular pathways involved in disease progression.

One of the most compelling aspects of 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine is its potential as an antitumor agent. Studies have indicated that it can inhibit the growth of cancer cells by interfering with critical signaling pathways such as MAPK and PI3K/Akt. The chlorine substituent at the 4-position enhances its binding affinity to these targets, making it a promising candidate for further development into an anticancer drug. Additionally, the methylphenyl group contributes to its solubility and bioavailability, which are crucial factors for drug efficacy.

The compound's anti-inflammatory properties have also been explored in preclinical studies. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are major health challenges worldwide. 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine has shown promise in reducing inflammation by inhibiting key enzymes involved in the inflammatory cascade, such as COX-2 and NF-κB. These findings suggest that this compound could be a valuable addition to therapeutic strategies targeting inflammatory conditions.

The synthesis of 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to develop efficient routes for its preparation. These methods often involve cyclization reactions followed by functional group transformations to introduce the necessary substituents at specific positions on the heterocyclic ring. The synthesis process is designed to minimize side reactions and maximize the formation of the desired product.

The pharmacokinetic profile of 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine is another critical aspect that has been studied extensively. Understanding how the body processes this compound is essential for determining its therapeutic potential and safety profile. Preliminary studies have indicated that it exhibits moderate bioavailability and a reasonable half-life, suggesting that it could be administered orally for therapeutic purposes. Further investigations are needed to optimize its pharmacokinetic properties and ensure effective delivery to target tissues.

In conclusion, 4-Chloro-2-(4-methylphenyl)thieno[3,2-d]pyrimidine (CAS No. 692737-26-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of biological activities makes it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel treatments for various diseases.